Cas no 338400-29-6 ((2E)-2-[2-(4-chlorophenyl)hydrazin-1-ylidene]-3-(furan-2-yl)-3-oxopropanal)

• Product Name: (2E)-2-[2-(4-chlorophenyl)hydrazin-1-ylidene]-3-(furan-2-yl)-3-oxopropanal
• CAS No: 338400-29-6
• MDL: MFCD00975087
• CID: 4646960
• Update Time: 2025-10-21

(2E)-2-[2-(4-chlorophenyl)hydrazin-1-ylidene]-3-(furan-2-yl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[2-(4-chlorophenyl)hydrazin-1-ylidene]-3-(furan-2-yl)-3-oxopropanal

• MDL： MFCD00975087

Additional information on (2E)-2-[2-(4-chlorophenyl)hydrazin-1-ylidene]-3-(furan-2-yl)-3-oxopropanal

Comprehensive Overview of (2E)-2-[2-(4-chlorophenyl)hydrazin-1-ylidene]-3-(furan-2-yl)-3-oxopropanal (CAS No. 338400-29-6)

The compound (2E)-2-[2-(4-chlorophenyl)hydrazin-1-ylidene]-3-(furan-2-yl)-3-oxopropanal, identified by its CAS No. 338400-29-6, is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a furan-2-yl group and a 4-chlorophenyl hydrazine moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. Researchers often inquire about optimal conditions for its preparation, given its complex hydrazone and α,β-unsaturated carbonyl functionalities. Recent studies highlight its role as a precursor in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. The furan ring in its structure is particularly noteworthy, as furan derivatives are increasingly explored for their antimicrobial and anti-inflammatory properties.

Another hot topic tied to CAS No. 338400-29-6 is its potential in green chemistry applications. With the global push toward sustainable practices, scientists are investigating whether this compound can be synthesized using eco-friendly catalysts or solvent-free methods. Its oxopropanal group, for instance, may participate in reactions that minimize waste generation, aligning with the principles of atom economy.

From a spectroscopic characterization perspective, this compound’s NMR and IR spectra are often discussed in academic forums. The presence of both carbonyl and hydrazine groups creates distinct peaks, aiding in its identification. Advanced techniques like LC-MS and X-ray crystallography further elucidate its conformational stability, a critical factor for its application in material science.

In the context of drug design, the (2E)-configuration of this molecule is significant. Its planar structure allows for potential interactions with biological targets, such as enzymes or receptors. Computational studies, including molecular docking, suggest that modifications to its hydrazin-1-ylidene moiety could enhance binding affinity, making it a candidate for structure-activity relationship (SAR) studies.

Lastly, the agrochemical industry has shown interest in derivatives of CAS No. 338400-29-6, particularly for developing pesticide intermediates. The chlorophenyl group’s electron-withdrawing properties may contribute to the compound’s stability under environmental conditions, a key consideration for field applications. However, further toxicological assessments are needed to ensure its safety profile.

In summary, (2E)-2-[2-(4-chlorophenyl)hydrazin-1-ylidene]-3-(furan-2-yl)-3-oxopropanal represents a versatile scaffold with multidisciplinary relevance. Its integration into high-throughput screening libraries and catalysis research underscores its growing importance in modern chemistry. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing challenges across pharmaceuticals, agriculture, and sustainability.